Cas no 2228841-27-6 (4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol
• CAS No: 2228841-27-6
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• CID: 6601750
• PubChem ID: 165634922
• Update Time: 2025-06-09

4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol
• EN300-1977547
• 2228841-27-6

• Inchi： 1S/C11H18ClN3O/c1-7-9(10(12)15(2)14-7)11(13)5-3-8(16)4-6-11/h8,16H,3-6,13H2,1-2H3
• InChI Key： LPCCWMYTPIKXFC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 243.1138399g/mol
• Monoisotopic Mass: 243.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol (CAS No. 2228841-27-6)

The compound 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol (CAS No. 2228841-27-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its pyrazole and cyclohexanol moieties contribute to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its amino and hydroxyl functional groups, which enhance its reactivity and binding affinity in biological systems.

In recent years, the demand for heterocyclic compounds like 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol has surged due to their versatility in medicinal chemistry. This compound’s chloro and methyl substituents make it a promising candidate for developing targeted therapies, especially in oncology and neurology. Its CAS No. 2228841-27-6 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol involves multi-step organic reactions, often leveraging catalysts and green chemistry principles to improve yield and sustainability. Its physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems. Notably, its logP and hydrogen bonding capacity are key parameters evaluated in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Beyond pharmaceuticals, CAS No. 2228841-27-6 is explored in agrochemical innovation, where its pyrazole core may contribute to novel pesticides or herbicides. The compound’s mode of action against pests is a subject of ongoing research, aligning with the global push for sustainable agriculture. Additionally, its potential role in material science, such as polymer modification, is under investigation, driven by the need for bio-based materials.

From a commercial perspective, suppliers of 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol emphasize its high purity and batch consistency, which are vital for reproducible research. The compound’s regulatory status and patent landscape are also hot topics, as industries navigate intellectual property and compliance requirements. Frequently asked questions (FAQs) include its storage conditions, handling precautions, and scalability in industrial production.

In summary, 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol (CAS No. 2228841-27-6) represents a multifaceted compound with broad applications. Its integration into cutting-edge research and alignment with industry trends ensure its continued prominence in scientific literature and commercial markets. Future studies may unlock further potential, particularly in personalized medicine and environmental sustainability.